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Method Overview

The information below summarizes a method for the simultaneous analysis of seven herbicides, including

Thenylchlor, in agricultural commodities using Gas Chromatography with Electron Capture Detection and

Mass Spectrometry (GC-ECD/MS) [1].

Aspect Description

Core Technique GC-ECD and GC-MS (for confirmation) [1]

Target Matrices Apple, green pepper, Kimchi cabbage, hulled rice, soybean [1]

Extraction Solvent Acetone [1]

Partitioning Solvent ( n )-Hexane/Dichloromethane (80/20, v/v) [1]

Clean-up Sorbent Florisil [1]

Reported LOQ for Thenylchlor 0.006 mg/kg [1]

Reported Recovery Range 75.7 - 114.8% (for all 7 pesticides) [1]
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Experimental Workflow

The following diagram outlines the sample preparation and analysis procedure based on the identified

method:

Agricultural Sample

Extraction with Acetone

Partition with n-Hexane/Dichloromethane

Clean-up with Florisil SPE

Analysis by GC-ECD/MS

Data Acquisition & Reporting

Click to download full resolution via product page

Additional Technical Notes
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Thenylchlor Properties: Thenylchlor is a chloroacetamide herbicide used for pre-emergence

control of annual grasses and broad-leaved weeds in rice and other crops [2]. Its IUPAC name is 2-
chloro-N-(3-methoxy-2-thenyl)-2',6'-dimethylacetanilide [3] [2].

Alternative Method: A separate source describes a method for Thenylchlor in rice, soil, and water
using GC with nitrogen-phosphorus detection (NPD), involving extraction with acetone or

dichloromethane and a two-stage clean-up with C18, Florisil, or alumina cartridges [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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